Cas no 1001519-03-4 (3,5-Dimethyl-4-nitro-1-(3-trifluoromethyl-phenoxymethyl)-1H-pyrazole)

3,5-Dimethyl-4-nitro-1-(3-trifluoromethyl-phenoxymethyl)-1H-pyrazole structure
1001519-03-4 structure
Product Name:3,5-Dimethyl-4-nitro-1-(3-trifluoromethyl-phenoxymethyl)-1H-pyrazole
CAS No:1001519-03-4
MF:C13H12F3N3O3
MW:315.247893333435
CID:3059643
PubChem ID:7018549
Update Time:2025-04-21

3,5-Dimethyl-4-nitro-1-(3-trifluoromethyl-phenoxymethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-4-nitro-1-(3-trifluoromethyl-phenoxymethyl)-1H-pyrazole
    • AKOS B022763
    • ART-CHEM-BB B022763
    • (3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)METHYL [3-(TRIFLUOROMETHYL)PHENYL] ETHER
    • AKOS000311424
    • 1001519-03-4
    • STK312359
    • 3,5-dimethyl-4-nitro-1-{[3-(trifluoromethyl)phenoxy]methyl}-1H-pyrazole
    • MDL: MFCD05667131
    • Inchi: 1S/C13H12F3N3O3/c1-8-12(19(20)21)9(2)18(17-8)7-22-11-5-3-4-10(6-11)13(14,15)16/h3-6H,7H2,1-2H3
    • InChI Key: JWZMZNSXIROASA-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)OCN1C(C)=C(C(C)=N1)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 315.08307574Da
  • Monoisotopic Mass: 315.08307574Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 72.9Ų
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